Cas no 1689990-81-5 ((2S)-2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1689990-81-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5794530
• PubChem ID: 106702739
• Update Time: 2023-12-26

(2S)-2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1689990-81-5
• EN300-1297927
• (2S)-2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoic acid

• Inchi： 1S/C8H13N3O2/c1-11-5-6(4-10-11)2-3-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： FBUBDBWCWYOVIY-ZETCQYMHSA-N
• SMILES： OC([C@H](CCC1C=NN(C)C=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų